Cas no 54405-62-8 (3-Furanacetic acid, tetrahydro-2-oxo-, methyl ester)

• Product Name: 3-Furanacetic acid, tetrahydro-2-oxo-, methyl ester
• CAS No: 54405-62-8
• MF: C₇H₁₀O₄
• MW: 158.151902675629
• CID: 354684
• PubChem ID: 11469210
• Update Time: 2025-04-19

3-Furanacetic acid, tetrahydro-2-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Furanacetic acid, tetrahydro-2-oxo-, methyl ester
• methyl 2-(2-oxooxolan-3-yl)acetate
• DTXSID40466803
• 54405-62-8

• Inchi： 1S/C7H10O4/c1-10-6(8)4-5-2-3-11-7(5)9/h5H,2-4H2,1H3
• InChI Key： ULOWAAFIHMAPLX-UHFFFAOYSA-N
• SMILES： O1C(C(CC(=O)OC)CC1)=O

Computed Properties

• Exact Mass: 158.0579
• Monoisotopic Mass: 158.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Gamma butyrolactones